1-[(5-Bromothiophen-2-yl)methyl]-4-methylpiperazine

• IUPAC Name: 1-[(5-bromothiophen-2-yl)methyl]-4-methylpiperazine
• InChI: InChI=1S/C10H15BrN2S/c1-12-4-6-13(7-5-12)8-9-2-3-10(11)14-9/h2-3H,4-8H2,1H3
• InChI Key: ICTSOUROTZTVHN-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC2=CC=C(S2)Br
• Molecular Formula: C10H15BrN2S
• Molecular Weight: 275.21 g/mol

Description

1-(5-Bromothiophen-2-yl)methyl]-4-methylpiperazine, also known as BTMP, is a heterocyclic compound with a wide range of applications. Its versatility and potential make it a promising candidate for use in a variety of fields, including pharmaceuticals, agrochemicals, and biotechnology. BTMP has been studied extensively in recent years, and its unique properties have been discovered to have a variety of therapeutic and industrial applications. In

Scientific Research Applications

DNA Minor Groove Binding

• Hoechst 33258 and its analogues, which include piperazine derivatives, are known for their strong binding to the minor groove of double-stranded B-DNA, particularly with AT-rich sequences. These compounds have been utilized in plant cell biology for chromosome and nuclear staining, flow cytometry analysis, and as models for investigating DNA sequence recognition and binding, highlighting their importance in genetic research and drug design (Issar & Kakkar, 2013).

Neuropharmacological Research

• Arylpiperazine derivatives have been investigated for their potential in treating neurological disorders. For instance, the compound AR-A000002, a selective 5-HT1B antagonist, has shown anxiolytic and antidepressant potential in various animal models, demonstrating the utility of piperazine derivatives in developing treatments for anxiety and affective disorders (Hudzik et al., 2003).

Atypical Antipsychotic Activity

• JL13, a pyridobenzoxazepine compound with a piperazine moiety, has been identified as having potential atypical antipsychotic activity. It shares similarities with clozapine in its pharmacological profile but without inducing significant motor side effects, offering a promising avenue for the development of new antipsychotic medications (Bruhwyler et al., 1997).

Medicinal Chemistry

• N-phenylpiperazine subunits are highlighted for their versatility in medicinal chemistry, especially in CNS disorders. Recent patents and research suggest these compounds have broad therapeutic potential beyond CNS applications, indicating a rich field for future research and drug development (Maia et al., 2012).

Safety and Hazards

This compound has several hazard statements: H302, H312, H315, H319, H332, H335. These codes indicate that the compound may be harmful if swallowed, in contact with skin, or if inhaled. It may cause skin and eye irritation and may cause respiratory irritation.